Cas no 52708-02-8 (Methyl 4-nitrobenzimidate)

• Product Name: Methyl 4-nitrobenzimidate
• CAS No: 52708-02-8
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 2830399
• PubChem ID: 4326715
• Update Time: 2025-04-21

Methyl 4-nitrobenzimidate Chemical and Physical Properties

Names and Identifiers

• RBAWZIFNYPAVNC-UHFFFAOYSA-N
• AKOS010211417
• SCHEMBL2151529
• SCHEMBL18773358
• DTXSID90401966
• 52708-02-8
• methyl 4-nitrobenzimidate
• Methyl 4-nitrobenzimidate

• Inchi： 1S/C8H8N2O3/c1-13-8(9)6-2-4-7(5-3-6)10(11)12/h2-5,9H,1H3
• InChI Key： RBAWZIFNYPAVNC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)[N+](=O)[O-])=N

Computed Properties

• Exact Mass: 180.05349212Da
• Monoisotopic Mass: 180.05349212Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 78.9Ų